![molecular formula C15H24O3 B1245615 Kikkanol E](/img/structure/B1245615.png)
Kikkanol E
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Overview
Description
Kikkanol E is a germacrane sesquiterpenoid.
Scientific Research Applications
Inhibitory Activity Against Nitric Oxide Production
Kikkanol E, derived from the flowers of Chrysanthemum indicum L., has been identified as a compound with potential inhibitory activity against nitric oxide (NO) production in lipopolysaccharide-activated macrophages. This finding suggests a possible therapeutic application in conditions where NO production is implicated (Yoshikawa et al., 2000).
Medicinal Potential
Research into the medicinal properties of Chrysanthemum indicum L., which contains this compound, reveals its potential in inhibiting rat lens aldose reductase, an enzyme involved in the management of diabetic complications. This research points towards the potential use of this compound in the treatment of conditions related to aldose reductase activity (Yoshikawa et al., 1999).
properties
Molecular Formula |
C15H24O3 |
---|---|
Molecular Weight |
252.35 g/mol |
IUPAC Name |
(1E,6R,7R,8S)-6,7-dihydroxy-5-methylidene-8-propan-2-ylcyclodecene-1-carbaldehyde |
InChI |
InChI=1S/C15H24O3/c1-10(2)13-8-7-12(9-16)6-4-5-11(3)14(17)15(13)18/h6,9-10,13-15,17-18H,3-5,7-8H2,1-2H3/b12-6+/t13-,14+,15+/m0/s1 |
InChI Key |
PCRVESNDQGVHLI-AZTPNKIGSA-N |
Isomeric SMILES |
CC(C)[C@@H]1CC/C(=C\CCC(=C)[C@H]([C@@H]1O)O)/C=O |
Canonical SMILES |
CC(C)C1CCC(=CCCC(=C)C(C1O)O)C=O |
synonyms |
kikkanol E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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